Cas no 1261920-39-1 (5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxyisonicotinic acid)

• Product Name: 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxyisonicotinic acid
• CAS No: 1261920-39-1
• MF: C₁₃H₇F₄NO₃
• MW: 301.193197488785
• MDL: MFCD18318393
• CID: 2763534
• PubChem ID: 53224324
• Update Time: 2025-06-29

5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID00688261
• 5-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)-2-HYDROXYISONICOTINIC ACID
• 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxyisonicotinic acid, 95%
• 5-[2-Fluoro-3-(trifluoromethyl)phenyl]-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• 1261920-39-1
• MFCD18318393
• 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxyisonicotinic acid

• MDL： MFCD18318393
• Inchi： 1S/C13H7F4NO3/c14-11-6(2-1-3-9(11)13(15,16)17)8-5-18-10(19)4-7(8)12(20)21/h1-5H,(H,18,19)(H,20,21)
• InChI Key： YUDYUUYOUPPUPL-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1=CNC(C=C1C(=O)O)=O

Computed Properties

• Exact Mass: 301.03620573Da
• Monoisotopic Mass: 301.03620573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxyisonicotinic acid

5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxyisonicotinic acid (CAS No. 1261920-39-1): An Overview of Its Structure, Properties, and Applications

5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxyisonicotinic acid (CAS No. 1261920-39-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxyisonicotinic acid is composed of a pyridine ring substituted with a hydroxyl group at the 2-position and a 2-fluoro-3-trifluoromethylphenyl group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The trifluoromethyl group in 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxyisonicotinic acid contributes to its lipophilicity and stability, which are crucial factors for optimizing drug delivery and efficacy. Additionally, the hydroxyl group provides a potential site for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

In terms of its physical properties, 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxyisonicotinic acid is a white crystalline solid with a melting point of approximately 180°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

The biological activity of 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxyisonicotinic acid has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory agent.

Furthermore, preclinical studies have evaluated the anticancer effects of 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxyisonicotinic acid. Results from these studies indicate that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphoinositide 3-kinase (PI3K)/Akt pathway.

The potential therapeutic applications of 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxyisonicotinic acid extend beyond inflammation and cancer. Ongoing research is exploring its use in other disease areas, such as neurodegenerative disorders and metabolic diseases. For instance, preliminary studies have shown that this compound can protect neurons from oxidative stress-induced damage, suggesting its potential as a neuroprotective agent.

In addition to its direct therapeutic effects, 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxyisonicotinic acid has also been investigated as a lead compound for the development of new drugs. Its unique structure provides a valuable scaffold for the design and synthesis of analogs with enhanced biological activities. Researchers are actively working on optimizing the structure to improve potency, selectivity, and pharmacokinetic properties.

The synthesis of 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxyisonicotinic acid typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the pyridine ring, introduction of the hydroxyl group, and attachment of the 2-fluoro-3-trifluoromethylphenyl moiety. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, facilitating its availability for research purposes.

In conclusion, 5-(2-Fluoro-3-trifluoromethylphenyl)-2-hydroxyisonicotinic acid (CAS No. 1261920-39-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover new insights into its mechanisms of action and expand its utility in various disease areas.